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Cat. No.: B12372344

For Researchers, Scientists, and Drug Development Professionals

Introduction

Casitas B-lineage lymphoma-b (Cbl-b) is an E3 ubiquitin ligase that acts as a critical
intracellular checkpoint inhibitor, negatively regulating T cell activation and proliferation.[1][2][3]
Inhibition of Cbl-b has emerged as a promising strategy in cancer immunotherapy to enhance
anti-tumor immune responses by lowering the threshold for T cell activation.[2][4][5] Cbl-b-IN-8
is a potent small molecule inhibitor of Cbl-b with a reported IC50 of 5.5 nM.[6][7][8][9][10]
These application notes provide a comprehensive guide for utilizing Cbl-b-IN-8 to promote T
cell proliferation, including detailed protocols and data presentation guidelines.

Data Presentation

hibi .

Compound Target IC50 (nM) Reference
Cbl-b-IN-8 Cbl-b 55 [6][71[8][9][10]
Cbl-b-IN-8 c-Cbl 7.8 [61[71[8][9][10]

Recommended Concentration Range for T Cell
Proliferation Assays
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While specific data for the optimal concentration of Cbl-b-IN-8 for T cell proliferation is not yet
available, studies with other potent Cbl-b inhibitors, such as NX-1607, have shown stimulatory
effects on human immune cells at low nhanomolar concentrations.[3] Based on the IC50 of Cbl-
b-IN-8, a starting concentration range for in vitro T cell proliferation assays is recommended
below. It is crucial to perform a dose-response experiment to determine the optimal
concentration for your specific cell type and experimental conditions.

Concentration Range Rationale

This range brackets the IC50 of Cbl-b-IN-8 and
1 nM - 1000 nM allows for the determination of a dose-

dependent effect on T cell proliferation.

Signaling Pathways and Experimental Workflow
Cbl-b Mediated T Cell Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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